N-(3-iodophenyl)-4-methylpiperidine-2-carboxamide

• IUPAC Name: N-(3-iodophenyl)-4-methylpiperidine-2-carboxamide
• InChI: InChI=1S/C13H17IN2O/c1-9-5-6-15-12(7-9)13(17)16-11-4-2-3-10(14)8-11/h2-4,8-9,12,15H,5-7H2,1H3,(H,16,17)
• InChI Key: CHVUHHMCWYIHMH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC(C1)C(=O)NC2=CC(=CC=C2)I
• Molecular Formula: C13H17IN2O
• Molecular Weight: 344.19 g/mol

Description

N-(3-iodophenyl)-4-methylpiperidine-2-carboxamide, commonly known as RTI-55, is a chemical compound that belongs to the class of piperidine-based compounds. This compound has been extensively studied for its potential use in scientific research due to its ability to interact with the dopamine transporter in the brain.

Scientific Research Applications

RTI-55 has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been shown to interact with the dopamine transporter in the brain, which is responsible for the reuptake of dopamine from the synapse. By inhibiting the dopamine transporter, RTI-55 can increase the levels of dopamine in the brain, leading to a range of potential therapeutic applications.

Mechanism of Action

The mechanism of action of RTI-55 involves its interaction with the dopamine transporter in the brain. This compound binds to the dopamine transporter and prevents the reuptake of dopamine from the synapse, leading to an increase in dopamine levels. This increase in dopamine can lead to a range of physiological and biochemical effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of RTI-55 include an increase in dopamine levels, which can lead to a range of effects such as increased locomotor activity, reward behavior, and cognitive enhancement. Additionally, RTI-55 has been shown to have potential therapeutic applications for the treatment of Parkinson's disease and addiction disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using RTI-55 in lab experiments is its ability to selectively interact with the dopamine transporter, making it a useful tool for studying the role of dopamine in the brain. Additionally, the synthesis method for RTI-55 is well-established and can be easily replicated in a laboratory setting. However, one of the limitations of using RTI-55 is its potential for abuse, which can make it difficult to obtain for scientific research purposes.

Future Directions

There are several potential future directions for the use of RTI-55 in scientific research. One potential application is its use in the development of new treatments for addiction disorders. Additionally, RTI-55 could be used to study the role of dopamine in the brain and its potential implications for a range of neurological disorders. Finally, the synthesis method for RTI-55 could be further optimized to improve its yield and purity, making it more accessible for scientific research purposes.
Conclusion
In conclusion, RTI-55 is a chemical compound that has been extensively studied for its potential use in scientific research. Its ability to interact with the dopamine transporter in the brain has led to a range of potential therapeutic applications, including the treatment of Parkinson's disease and addiction disorders. While there are limitations to its use, the well-established synthesis method and potential future directions make RTI-55 a promising tool for scientific research.

Synthesis Methods

The synthesis of RTI-55 involves the reaction of 3-iodoaniline with 4-methylpiperidinone in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with acetic anhydride to yield RTI-55. This synthesis method has been well-established and can be easily replicated in a laboratory setting.